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Compound of Interest

Compound Name: Cytidine-5'-triphosphate disodium

Cat. No.: B15396442

FOR IMMEDIATE RELEASE

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides essential, immediate safety and
logistical information for handling Cytidine-5'-triphosphate disodium salt (CTP), including
personal protective equipment (PPE) guidelines, operational procedures, and disposal plans.
Our goal is to be your preferred source for laboratory safety and chemical handling information,
building deep trust by providing value beyond the product itself.

Cytidine-5'-triphosphate disodium salt is a nucleotide vital to various biochemical reactions,
including RNA synthesis. While some safety data sheets (SDS) indicate it is not classified as a
hazardous substance, others suggest it may cause skin, eye, and respiratory irritation.[1][2]
Therefore, adopting a cautious approach and adhering to best practices for handling chemical
powders is essential.

Recommended Personal Protective Equipment (PPE)

To ensure personal safety and prevent contamination, the following personal protective
equipment should be worn when handling Cytidine-5'-triphosphate disodium salt.
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety Glasses with
Side Shields or
Goggles

ANSI Z87.1-compliant

Protects eyes from
airborne powder and

splashes.[1]

Hand Protection

Disposable Nitrile

Gloves

Standard laboratory

grade

Prevents direct skin
contact with the
chemical.[1] The exact
breakthrough time
should be obtained
from the glove

manufacturer.

Respiratory Protection

N95 or P2 equivalent

dust mask/respirator

NIOSH-approved (US)

or equivalent

Required when
handling the powder
outside of a fume
hood or ventilated
enclosure to prevent
inhalation of dust

particles.[1]

Body Protection

Laboratory Coat

Standard

Protects skin and
personal clothing from

contamination.[1]

Operational and Disposal Protocols

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Workflow for Handling CTP

The following diagram outlines the standard procedure for safely handling Cytidine-5'-

triphosphate disodium salt from receipt to disposal.
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Preparation

1. Don PPE
(Gloves, Lab Coat, Goggles)

:

2. Prepare Work Area
(Clean surface, use fume hood if needed)

Handling

3. Retrieve CTP from Storage
(Typically -20°C)

'

4. Weigh Powder
(In ventilated enclosure or fume hood)

'

5. Dissolve in Solution

Cleanup & Disposal

6. Clean Equipment & Work Area

i

7. Dispose of Waste
(Follow institutional guidelines)

'

8. Doff & Dispose PPE

i

9. Wash Hands Thoroughly
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Potential Hazards

Inhalation of Dust Skin Contact Eye Contact

Mitigates Mitigates

Protective Measures (PPE)

N95 Respirator Nitrile Gloves Safety Goggles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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